5,7-Undecanedione

• IUPAC Name: undecane-5,7-dione
• InChI: InChI=1S/C11H20O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h3-9H2,1-2H3
• InChI Key: NNIUGFWCIDVDCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CC(=O)CCCC
• Molecular Formula: C11H20O2
• DSSTOX Substance ID: DTXSID50466096
• Molecular Weight: 184.27 g/mol
• CAS RN: 1942-48-9

Description

5,7-Undecanedione , also known as undecane-5,7-dione , is a chemical compound with the molecular formula C₁₁H₂₀O₂ . It falls under the category of ketones and is characterized by its decided structure . This compound is of interest due to its potential applications in various fields.

Molecular Structure Analysis

The molecular structure of 5,7-Undecanedione consists of an undecane backbone with two carbonyl groups at positions 5 and 7. The InChI representation is: InChI=1S/C11H20O2/c1-3-5-7-10(12)9-11(13)8-6-4-2/h3-9H2,1-2H3. The compound’s systematic name is 5,7-Undecanedione .

Physical And Chemical Properties Analysis

• Melting Point : The melting point of 5,7-Undecanedione is within a specific range, which can be determined experimentally.

Scientific Research Applications

Chemical Ionization Studies

5,7-Undecanedione has been studied for its chemical ionization behavior. The fragmentation of protonated stereoisomers of 5,7-Undecanedione under conditions of isobutane chemical ionization was examined. This study highlighted the major fragmentation processes, including the one- and twofold loss of H2O from the protonated molecules. The study provided insights into the complex elimination processes and stereochemical effects during the fragmentation of 5,7-Undecanedione (Wolfschütz, Schwarz, Blum, & Richter, 1981).

Synthesis and Applications in Organic Chemistry

5,7-Undecanedione has been used in various synthetic procedures in organic chemistry. For example, it was involved in the preparation of diverse 1,4-diketones from carboxylic acids through a two-step process involving the Grignard reaction with vinylmagnesium chloride and oxidation with Jones reagent catalyzed by mercuric propionate (Watanabe, Fujita, Suga, & Abe, 1977). Additionally, 5,7-Undecanedione has been used in the synthesis of dihydrojasmone, a compound of interest in fragrance chemistry, via a reaction with methyl vinylketone and 1-hexene (Bai Jun, 1990).

Role in Spiro-compound Synthesis

In the synthesis of spiro-compounds, 5,7-Undecanedione plays a role in the catalytic dehydrogenation of substituted spiro[5,5] undecanes. This process has been studied to understand the effect of bulky alkyl groups on the ring transformation in the spiro[5,5]undecane system (Mitra & Gupta, 1976).

Applications in NMR Spectroscopy

5,7-Undecanedione and its derivatives have been used as probes in NMR spectroscopy studies. For example, a study involving the conformational analysis of 1-oxaspiro[5.5]undecanes utilized 5,7-Undecanedione derivatives to understand the effects of the endo and exo anomeric effects in acetals (Deslongchamps & Pothier, 1990).